6,12-Dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene

• CAS No.: 58623-68-0
• Molecular Formula: C8H15NO2Si
• Molecular Weight: 185.30 g/mol
• IUPAC Name: 6,12-dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene
• InChI: InChI=1S/C8H15NO2Si/c1-2-8-12(7-1)10-5-3-9-4-6-11-12/h1-2,9H,3-8H2
• InChI Key: VWWWJMRLYJIBOX-UHFFFAOYSA-N
• Canonical SMILES: C1CO[Si]2(CC=CC2)OCCN1

Description

6,12-Dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene is a unique chemical compound characterized by its spiro structure, which includes oxygen, nitrogen, and silicon atoms. This compound is notable for its complex ring system, which consists of a five-membered ring and an eight-membered ring, connected through a silicon atom. The presence of these heteroatoms (oxygen, nitrogen, and silicon) imparts unique chemical properties to the compound, making it of interest in various fields of scientific research.

Preparation Methods

The synthesis of 6,12-Dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene typically involves the use of specific starting materials and reaction conditions. One common synthetic route includes the reaction of a silicon-containing precursor with an amine and an oxygen-containing compound under controlled conditions. The reaction conditions often require the use of a catalyst to facilitate the formation of the spiro structure. Industrial production methods may involve scaling up this synthetic route, optimizing reaction conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

6,12-Dioxa-9-aza-5-silaspiro[4.7]dodec-2-ene can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents, leading